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Compound of Interest

L-Phenylalaninamide
Compound Name:
hydrochloride

Cat. No.: B554978

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for L-
Phenylalaninamide hydrochloride (CAS No: 65864-22-4), a derivative of the essential amino
acid L-phenylalanine. This compound is utilized in various research and pharmaceutical
development applications, including as a building block in peptide synthesis and as a precursor
in neurotransmitter studies.[1] Adherence to strict safety protocols is crucial when handling this
and any chemical substance.

Physicochemical and Toxicological Data

Quantitative data for L-Phenylalaninamide hydrochloride has been compiled from various
sources to provide a clear overview of its physical, chemical, and toxicological properties.

Table 1: Physicochemical Properties of L-Phenylalaninamide Hydrochloride
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Property Value Source

Molecular Formula CoH13CIN20 [2]

Molecular Weight 200.67 g/mol [2][3]
White to off-white crystalline

Appearance [41131[5]
powder

Melting Point 231.0to 237.0 °C[2] [41131[5][6]

Boiling Point 356.9 °C at 760 mmHg [4131[5][6]

Flash Point 169.7 °C [4113][5]16]

Water Solubility Soluble [31[5][6]
Room temperature, in an inert

Storage Temperature [41131[5]
atmosphere

Table 2: Toxicological Data for L-Phenylalanine (as a related compound)

Test Species Route Value
LD50 Mouse Intraperitoneal >1,322 mg/kg
LD50 Rat Intraperitoneal 5,287 mg/kg

Note: Specific LD50/LC50 data for L-Phenylalaninamide hydrochloride were not available.
The provided data is for the related compound L-Phenylalanine and should be used for general
guidance only. A full toxicological profile for L-Phenylalaninamide hydrochloride has not
been thoroughly investigated.

Safety and Handling Precautions

Proper handling of L-Phenylalaninamide hydrochloride is essential to ensure personnel
safety and maintain the integrity of the compound. The following precautions are based on
general best practices for handling powdered chemical reagents.

Personal Protective Equipment (PPE)
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When handling L-Phenylalaninamide hydrochloride, appropriate PPE should be worn at all
times:

o Eye Protection: Chemical splash goggles or safety glasses with side shields.

o Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile). Gloves should be
inspected before use and changed frequently.

» Body Protection: A laboratory coat or other protective clothing to prevent skin contact.

o Respiratory Protection: In case of insufficient ventilation or when handling large quantities
that may generate dust, a NIOSH-approved dust respirator is recommended.

Engineering Controls

» Ventilation: Work should be conducted in a well-ventilated area. A fume hood or other local
exhaust ventilation is recommended, especially when dust generation is likely.

Hygiene Measures

e Avoid contact with skin, eyes, and clothing.
e Do not eat, drink, or smoke in areas where the chemical is handled.

e Wash hands thoroughly after handling the compound and before leaving the laboratory.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.
» Keep away from incompatible materials such as strong oxidizing agents.

e Protect from direct sunlight and moisture.

Spill and Disposal Procedures

o Spills: In case of a spill, avoid generating dust. Carefully sweep up the spilled solid and place
it in a suitable, labeled container for disposal. The contaminated area should then be cleaned
by spreading water and disposed of according to local regulations.
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» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

Experimental Protocols

While specific, detailed experimental protocols for L-Phenylalaninamide hydrochloride are
not readily available in the public domain, a general protocol for handling a powdered chemical
reagent is provided below. This should be adapted based on the specific requirements of the
experiment.

General Protocol for Handling a Powdered Chemical
Reagent

e Preparation:
o Ensure the work area (e.g., fume hood, balance) is clean and free of contaminants.

o Assemble all necessary equipment (spatulas, weighing paper/boats, glassware) and
ensure it is clean and dry.

o Don all required Personal Protective Equipment (PPE).

e Weighing:

o

Tare the balance with the weighing paper or boat.

[¢]

Carefully open the container of L-Phenylalaninamide hydrochloride, minimizing the
creation of airborne dust.

[¢]

Using a clean spatula, transfer the desired amount of the powder to the weighing vessel.

[e]

Securely close the main container immediately after dispensing.
 Dissolution/Use:

o Transfer the weighed powder to the reaction vessel or solvent.
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o If dissolving, add the solvent slowly and stir or agitate as required to ensure complete
dissolution.

o Proceed with the experimental procedure as planned.

o Post-Handling:
o Clean all equipment that came into contact with the chemical.

o Dispose of any waste materials (e.g., weighing paper, contaminated gloves) in the
appropriate waste stream.

o Wash hands thoroughly.

Visualizations

Logical Workflow for Safe Handling of Powdered
Chemicals
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Workflow for Safe Handling of L-Phenylalaninamide Hydrochloride
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Caption: General workflow for safely handling powdered chemical reagents like L-
Phenylalaninamide hydrochloride.

Dopamine Synthesis Pathway

L-Phenylalanine is a precursor in the biosynthesis of dopamine.[2][7] L-Phenylalaninamide
hydrochloride, as a close derivative, is relevant to research in this area.

Simplified Dopamine Synthesis Pathway

Note

L-Phenylalanine

Phenylalanine
hydroxylase

L-Tyrosine

Tyrosine
ydroxylase

DOPA
decarboxylase

Click to download full resolution via product page

Caption: The metabolic pathway for the synthesis of dopamine from L-Phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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